Cas no 159885-66-2 (ethyl 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• CAS No: 159885-66-2
• MF: C₁₇H₁₄F₃N₃O₃S
• MW: 397.371572971344
• CID: 4607578
• Update Time: 2025-11-02

ethyl 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-[4-(4-methoxyphenyl)-2-thiazolyl]-5-(trifluoromethyl)-, ethyl ester
• ethyl 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C17H14F3N3O3S/c1-3-26-15(24)12-8-21-23(14(12)17(18,19)20)16-22-13(9-27-16)10-4-6-11(25-2)7-5-10/h4-9H,3H2,1-2H3
• InChI Key： UNSANJKZUYYVJF-UHFFFAOYSA-N
• SMILES： N1(C2=NC(C3=CC=C(OC)C=C3)=CS2)C(C(F)(F)F)=C(C(OCC)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on ethyl 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate

Comprehensive Guide to Ethyl 1-[4-(4-Methoxyphenyl)-1,3-Thiazol-2-Yl]-5-(Trifluoromethyl)-1H-Pyrazole-4-Carboxylate (CAS No. 159885-66-2)

Ethyl 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS No. 159885-66-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a thiazole ring, a pyrazole core, and a trifluoromethyl group, making it a versatile intermediate for drug discovery and material science applications. Its structural complexity and functional groups contribute to its broad utility in modern chemistry.

The compound's CAS number 159885-66-2 is a critical identifier for researchers and manufacturers seeking high-purity samples. With the growing demand for fluorinated compounds in medicinal chemistry, ethyl 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate has become a focal point for innovation. Its trifluoromethyl group enhances metabolic stability and bioavailability, traits highly sought after in the development of new therapeutics.

One of the most discussed topics in recent years is the role of heterocyclic compounds in addressing global health challenges. Ethyl 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate aligns with this trend, as its thiazole-pyrazole hybrid structure exhibits potential antimicrobial and anti-inflammatory properties. Researchers are actively exploring its derivatives for applications in treating resistant infections and chronic diseases.

From an industrial perspective, the synthesis of CAS 159885-66-2 involves multi-step organic reactions, often requiring advanced catalytic methods. The presence of the methoxyphenyl moiety adds complexity to its production, but also opens doors for customization. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios to meet the needs of academic and commercial laboratories.

In the context of green chemistry, there is growing interest in optimizing the synthesis of ethyl 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate to reduce waste and energy consumption. Researchers are investigating eco-friendly solvents and catalytic systems to improve the sustainability profile of this valuable intermediate. This aligns with broader industry shifts toward environmentally responsible manufacturing practices.

The compound's potential extends beyond pharmaceuticals. Recent studies suggest applications in material science, particularly in the development of advanced polymers and coatings. The trifluoromethyl group imparts unique physicochemical properties that could enhance material performance in extreme conditions. This dual applicability in life sciences and advanced materials makes CAS 159885-66-2 a compound of significant interdisciplinary interest.

Quality control is paramount when working with ethyl 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying purity and structure. Suppliers typically provide comprehensive analytical data sheets to support research and development activities. The compound's stability under various storage conditions is another important consideration for end-users.

Looking ahead, the market for specialty chemicals like 159885-66-2 is expected to grow steadily, driven by increasing R&D investments in pharmaceutical and material science sectors. Patent analyses reveal growing intellectual property activity around similar thiazole-pyrazole derivatives, indicating sustained commercial interest. For researchers and procurement specialists, staying informed about the latest developments in this chemical space is crucial for maintaining competitive advantage.

For those seeking technical information about ethyl 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate, key resources include chemical databases, supplier catalogs, and published literature. The compound's unique molecular structure and diverse applications make it a fascinating subject for both experienced chemists and students learning about modern heterocyclic chemistry. Proper handling procedures and safety data should always be consulted before working with this or any laboratory chemical.